Cas no 1361827-76-0 (5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol)

• Product Name: 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol
• CAS No: 1361827-76-0
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4926763
• Update Time: 2025-07-19

5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H8Cl3NO/c13-8-1-2-10(11(15)4-8)12-7(6-17)3-9(14)5-16-12/h1-5,17H,6H2
• InChI Key： JQWLVUVAJXMTPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC(=CN=1)Cl)CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol

Comprehensive Overview of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol (CAS No. 1361827-76-0)

5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol (CAS No. 1361827-76-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and dichlorophenyl substituents, is often explored for its potential applications in drug discovery and crop protection. Its molecular structure, which includes a chloro group and a hydroxymethyl functional group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol has surged due to their role in developing novel therapeutics and sustainable agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating infectious diseases or enhancing plant resistance to pests. The compound's CAS No. 1361827-76-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key trends driving interest in 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol is the growing focus on green chemistry and environmentally friendly synthesis. As industries strive to reduce their ecological footprint, this compound's potential for low-toxicity applications aligns with global sustainability goals. Additionally, its structural features make it a candidate for catalysis and material science innovations, further expanding its utility beyond traditional domains.

The synthesis of 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol typically involves multi-step organic reactions, including halogenation and hydroxymethylation. These processes are optimized to achieve high yield and purity, which are critical for industrial and research applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and ensure compliance with quality standards.

From a commercial perspective, CAS No. 1361827-76-0 is often listed in catalogs of fine chemicals and research reagents. Suppliers highlight its use in high-throughput screening and medicinal chemistry, catering to pharmaceutical and biotech companies. Its stability under standard storage conditions and compatibility with common solvents enhance its practicality for laboratory use.

Looking ahead, the compound's potential in personalized medicine and smart agriculture is a hot topic among researchers. With advancements in computational chemistry and AI-driven drug design, 5-Chloro-2-(2,4-dichlorophenyl)pyridine-3-methanol could play a pivotal role in developing next-generation solutions for global health and food security challenges.